Cas no 646459-49-6 (2,3'-Bipyridine, 5-chloro-6'-(methylsulfonyl)-3-[4-(methylsulfonyl)phenyl]-)

2,3'-Bipyridine, 5-chloro-6'-(methylsulfonyl)-3-[4-(methylsulfonyl)phenyl]- structure
646459-49-6 structure
Product Name:2,3'-Bipyridine, 5-chloro-6'-(methylsulfonyl)-3-[4-(methylsulfonyl)phenyl]-
CAS No:646459-49-6
MF:C18H15ClN2O4S2
MW:422.905700922012
CID:420721
PubChem ID:71379373
Update Time:2025-04-19

2,3'-Bipyridine, 5-chloro-6'-(methylsulfonyl)-3-[4-(methylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2,3'-Bipyridine, 5-chloro-6'-(methylsulfonyl)-3-[4-(methylsulfonyl)phenyl]-
    • 5-chloro-3-(4-methylsulfonylphenyl)-2-(6-methylsulfonylpyridin-3-yl)pyridine
    • 5-Chloro-6'-(methanesulfonyl)-3-[4-(methanesulfonyl)phenyl]-2,3'-bipyridine
    • DTXSID70801945
    • 646459-49-6
    • Inchi: 1S/C18H15ClN2O4S2/c1-26(22,23)15-6-3-12(4-7-15)16-9-14(19)11-21-18(16)13-5-8-17(20-10-13)27(2,24)25/h3-11H,1-2H3
    • InChI Key: OMTXPKJEKITPPF-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C2=CN=C(C=C2)S(C)(=O)=O)C(=C1)C1C=CC(=CC=1)S(C)(=O)=O

Computed Properties

  • Exact Mass: 422.01635
  • Monoisotopic Mass: 422.0161770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 709
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 94.06
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